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Cat. No.: B7970221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the application of polynorbornene (PNB) in the

development of advanced vibration and sound-dampening materials. It includes a summary of

its key properties, relevant experimental protocols for characterization, and the underlying

principles of its damping mechanism.

Introduction to Polynorbornene
Polynorbornene is a unique amorphous, high molecular weight polyolefin polymer produced

through the ring-opening metathesis polymerization of the norbornene monomer.[1] A

commercial example of this polymer is sold under the trade name Norsorex®.[2] Its distinctive

molecular structure, featuring a bulky bicyclic repeating unit, imparts a high glass transition

temperature (Tg), typically in the range of 35°C to 45°C.[2][3] This high Tg is central to its

exceptional damping capabilities, as the polymer can dissipate a significant amount of

mechanical energy when subjected to vibrations near this temperature.[2]

A key advantage of polynorbornene is its ability to absorb large quantities of plasticizers and

extender oils, which allows for the tuning of its glass transition temperature and other

mechanical properties to suit specific damping applications.[2][4] This versatility makes PNB an

ideal candidate for formulating high-performance damping materials.
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Applications
The excellent shock absorption and vibration-dampening properties of polynorbornene-based

compounds make them suitable for a wide range of applications, including:[2][4]

Automotive: Engine mounts, suspension bushings, and body panel damping to reduce noise,

vibration, and harshness (NVH).

Industrial Machinery: Feet for vibrating machines and damping pads for heavy equipment to

isolate vibrations and reduce noise pollution.[4][5]

Aerospace and Defense: Damping treatments for structural components to mitigate

vibrations and enhance fatigue life.

Construction: Resilient supports for buildings to provide seismic isolation and dampen

structural vibrations.[6]

Electronics: Dampers in loudspeakers and protective components for sensitive electronic

devices.[4]

Personal Protective Equipment: Anti-vibration gloves and shock-absorbing insoles for

footwear.[4]

Quantitative Data on Polynorbornene Properties
The following tables summarize the key physical, mechanical, and dynamic properties of

polynorbornene.

Table 1: Typical Physical and Mechanical Properties of Polynorbornene (Norsorex®)
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Property Value Reference

Physical Properties

Appearance White Powder [3]

Density 0.94 - 0.96 g/cm³ [3]

Glass Transition Temp. (Tg) 35 - 45 °C [2][3]

Decomposition Temperature ~456 °C (trans), ~466 °C (cis) [3]

Molecular Weight (Mw) 2,000,000 - 3,000,000 g/mol [3]

Mechanical Properties

Tensile Strength 50 - 60 MPa [3]

Tensile Modulus 1,400 MPa [3]

Elongation at Break 10 - 20% [3]

Table 2: Dynamic Mechanical Analysis (DMA) Data of Polynorbornene Blends

The damping performance of a material is often characterized by its storage modulus (E'),

which represents its elastic response, and its loss factor (tan δ), which is the ratio of loss

modulus to storage modulus and indicates the material's ability to dissipate energy. A higher

tan δ value signifies better damping performance. The data below is illustrative of how PNB can

be blended with other elastomers to enhance damping properties.
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Material
Composition
(phr)¹

Peak tan δ
Value

Temperature at
Peak tan δ (°C)

Effective
Damping
Range (tan δ ≥
0.3)

Reference

NBR (70) /

Norsorex® (30)
0.788 19.7 Not Specified [2]

PNR / EPDM

(25/75)
1.62 -34 Not Specified [2]

Pure PNR

(plasticized)
> 1.0 ~40 ~113 °C [2]

¹ phr: parts per hundred rubber

Experimental Protocols
Detailed methodologies for key experiments are provided below.

Protocol 1: Sample Preparation of Polynorbornene Compounds

Objective: To prepare plasticized polynorbornene compounds for subsequent dynamic

mechanical analysis.

Materials:

Polynorbornene (PNB) powder (e.g., Norsorex®)

Plasticizer (e.g., paraffinic oil, Norman 747 LV)[2]

Other rubbers for blending (e.g., NBR, EPDM)[2]

Standard rubber compounding ingredients (e.g., sulfur, accelerators, activators, fillers like

carbon black)[1]

Two-roll mill or internal mixer

Vulcanizing press
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Procedure:

Mastication: If blending with other rubbers, masticate the base rubber (e.g., NBR) on a two-

roll mill until a band is formed.

Incorporation of PNB: Gradually add the PNB powder to the masticated rubber on the mill.

Continue mixing until a homogeneous blend is achieved.

Plasticizer Addition: Slowly add the pre-weighed amount of plasticizer to the blend. The

plasticizer will be absorbed by the PNB, making the compound softer and more processable.

Addition of Other Ingredients: Add other compounding ingredients such as activators (zinc

oxide, stearic acid), fillers (carbon black), and finally the vulcanizing agents (sulfur,

accelerators).

Homogenization: Continue mixing until all ingredients are uniformly dispersed.

Vulcanization: Compression mold the compounded rubber into sheets of desired thickness

(e.g., 2 mm) using a vulcanizing press at a specified temperature and pressure (e.g., 150°C

at 15 MPa for 10 minutes).[1]

Specimen Cutting: After cooling, cut the vulcanized sheets into specimens of the dimensions

required for the specific characterization technique (e.g., 30 mm x 10 mm x 2 mm for DMA in

three-point bending mode).[2]

Protocol 2: Dynamic Mechanical Analysis (DMA) for Damping Properties (based on ASTM

E756)

Objective: To measure the vibration-damping properties (Storage Modulus E', Loss Modulus E'',

and Loss Factor tan δ) of polynorbornene compounds as a function of temperature and

frequency.

Apparatus:

Dynamic Mechanical Analyzer (DMA) with a suitable clamping fixture (e.g., three-point

bending, cantilever).[2]
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Temperature control chamber (liquid nitrogen for sub-ambient temperatures).

Data acquisition and analysis software.

Procedure:

Specimen Mounting: Securely mount the rectangular specimen of known dimensions in the

DMA fixture.

Test Parameters Setup:

Temperature Range: Define the temperature range of interest, for example, from -90°C to

90°C.[2]

Heating Rate: Set a controlled heating rate, such as 2°C/min.[2]

Frequency: Select a fixed oscillation frequency (e.g., 1 Hz) or a range of frequencies to be

tested at each temperature step.[2]

Strain/Stress Amplitude: Apply a small, controlled oscillatory strain or stress in the linear

viscoelastic region of the material (e.g., 40 µm amplitude).[2]

Equilibration: Cool the specimen to the starting temperature and allow it to thermally

equilibrate.

Data Acquisition: Initiate the temperature sweep. The instrument will apply the sinusoidal

strain and measure the resultant stress, calculating E', E'', and tan δ (tan δ = E''/E') at each

temperature increment.

Data Analysis:

Plot E', E'', and tan δ as a function of temperature.

Identify the peak of the tan δ curve, which corresponds to the glass transition temperature

(Tg) at that frequency. The magnitude of the peak indicates the maximum damping

capacity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.mdpi.com/2504-477X/7/8/334
https://www.mdpi.com/2504-477X/7/8/334
https://www.mdpi.com/2504-477X/7/8/334
https://www.mdpi.com/2504-477X/7/8/334
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7970221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determine the temperature range over which the material exhibits effective damping (e.g.,

where tan δ ≥ 0.3).[2]

The standard test method for measuring vibration-damping properties of materials is detailed in

ASTM E756.[7][8][9][10][11] This method is applicable for a frequency range of 50 to 5000 Hz.

[8]

Visualizations
The following diagrams illustrate key concepts and workflows related to the application of

polynorbornene in damping materials.
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Caption: Workflow for Evaluating PNB Damping Properties.
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Caption: PNB Structure-Property Relationship for Damping.
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Polynorbornene is a highly effective polymer for creating advanced vibration and sound-

dampening materials. Its high intrinsic damping capacity, coupled with the ability to tune its

properties through plasticization and blending, offers significant advantages for a wide array of

industrial and commercial applications. The experimental protocols outlined in this document

provide a framework for the systematic characterization and development of PNB-based

damping solutions. By leveraging its unique molecular structure, researchers can design

materials with superior energy dissipation characteristics, leading to enhanced performance,

comfort, and structural integrity in various systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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